N-(4-ethoxyphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-3-27-19-12-10-18(11-13-19)23-21(25)20-9-6-14-24(22(20)26)15-17-8-5-4-7-16(17)2/h4-14H,3,15H2,1-2H3,(H,23,25)
• InChI Key: XMQLCTOGNJYVEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• CAS No.: 946302-33-6

Description

N-(4-ethoxyphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• Chemical Synthesis : A study by Hassan et al. (2014) on the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives highlights the process of creating similar complex organic compounds. This research is relevant to the chemical synthesis of N-(4-ethoxyphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (Hassan, Hafez, & Osman, 2014).

• Structural Investigation : A study conducted by Martínez-Martínez et al. (1998) on the synthesis and structural investigation of oxamide derivatives, including N,N′-diphenethyloxamide, provides insights into the methods used for characterizing similar compounds (Martínez-Martínez et al., 1998).

Biological and Pharmaceutical Applications

• Antibacterial Activities : Özdemir et al. (2012) studied the antibacterial activities of N(2),N(6)-bis{2-[(Z)-2-hydroxybenzylideneamino]phenyl}pyridine-2,6-dicarboxamide derivatives. This research can be relevant for understanding the potential biological activities of similar compounds (Özdemir et al., 2012).

• Cytotoxicity Studies : The study by Schroeder et al. (2009) on the discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a Met kinase inhibitor, provides insights into the cytotoxic properties and potential pharmaceutical applications of similar compounds (Schroeder et al., 2009).

Advanced Material Research

• Polymer Synthesis : Research by Yang and Lin (1995) on the synthesis of aromatic polyamides and polyimides based on 3,3-bis[4-(4-aminophenoxy)phenyl]-phthalimidine showcases the use of complex organic molecules in advanced material synthesis, which could be relevant for understanding the material applications of this compound (Yang & Lin, 1995).

Future Directions

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